Cas no 1797906-60-5 (2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one)

• Product Name: 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one
• CAS No: 1797906-60-5
• MF: C₁₄H₁₉NO₂S
• MW: 265.371162652969
• CID: 5373498
• Update Time: 2025-11-01

2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone
• Ethanone, 2-methoxy-1-(tetrahydro-7-phenyl-1,4-thiazepin-4(5H)-yl)-
• 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one

• Inchi： 1S/C14H19NO2S/c1-17-11-14(16)15-8-7-13(18-10-9-15)12-5-3-2-4-6-12/h2-6,13H,7-11H2,1H3
• InChI Key： GJQZOTNXUVZALQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CC=C2)SCC1)COC

Additional information on 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one

Comprehensive Overview of 2-Methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one (CAS No. 1797906-60-5)

In the realm of organic chemistry and pharmaceutical research, 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one (CAS No. 1797906-60-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazepane core and methoxy functional group, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a phenyl ring with a 1,4-thiazepane moiety, making it a versatile candidate for drug discovery and material science.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled studies on 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one. Researchers are particularly intrigued by its potential role in modulating biological pathways, such as enzyme inhibition or receptor binding. The methoxy group in this compound may enhance its solubility and metabolic stability, which are critical factors in pharmacokinetics. Additionally, the 1,4-thiazepane ring is known for its conformational flexibility, enabling interactions with diverse biological targets.

Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of compounds like 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one. Machine learning models are increasingly used to predict its physicochemical properties, such as logP, polar surface area, and hydrogen bonding capacity. These insights are invaluable for optimizing its design and improving its efficacy in potential therapeutic applications. Moreover, the compound's CAS No. 1797906-60-5 serves as a unique identifier in databases, facilitating seamless integration into research workflows.

From a synthetic perspective, the preparation of 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one involves multi-step organic reactions, including cyclization and functional group interconversion. The phenyl substituent and thiazepane ring are often constructed through palladium-catalyzed cross-coupling or reductive amination, showcasing the compound's synthetic accessibility. Researchers are also exploring greener methodologies, such as catalyst-free or solvent-free conditions, to align with sustainable chemistry principles.

In the context of drug development, 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one is being investigated for its potential in treating neurological disorders and inflammatory conditions. Its structural similarity to known bioactive molecules suggests possible interactions with G-protein-coupled receptors (GPCRs) or kinases. Preclinical studies are underway to evaluate its safety profile and therapeutic index, with promising preliminary results.

The compound's relevance extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic components make it a candidate for designing advanced polymers or coatings with tailored properties. Its thermal stability and electronic characteristics are of particular interest for applications in optoelectronics or sensors.

As the scientific community continues to explore 2-methoxy-1-(7-phenyl-1,4-thiazepan-4-yl)ethan-1-one, its CAS No. 1797906-60-5 remains a pivotal reference for collaborative research. Open-access databases and cheminformatics tools have democratized access to its data, enabling faster innovation. Future directions may include structure-activity relationship (SAR) studies and high-throughput screening to unlock its full potential.